BENGHE Foundational & Exploratory

Check Availability & Pricing

4-Methyl-3-nitrobenzyl chloride structural
Information and analysis

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: 4-Methyl-3-nitrobenzyl chloride
CAS No.: 84540-59-0
Cat. No.: B1268830
Get Quote
. J

An In-depth Technical Guide to 4-Methyl-3-nitrobenzyl chloride

Authored by: A Senior Application Scientist

Foreword: 4-Methyl-3-nitrobenzyl chloride is a substituted toluene derivative whose utility in
synthetic chemistry is anchored in its bifunctional nature. The presence of a reactive benzyl
chloride handle, combined with the directing and activating effects of the nitro and methyl
groups on the aromatic ring, makes it a valuable intermediate. This guide provides an in-depth
analysis of its structural information, synthesis, reactivity, and analytical characterization,
tailored for professionals in chemical research and drug development.

Core Structural and Physicochemical Profile

4-Methyl-3-nitrobenzyl chloride, also known as 4-(Chloromethyl)-1-methyl-2-nitrobenzene, is
a crystalline solid at room temperature. Its structure is characterized by a toluene core
substituted with a nitro group at position 3 and a chloromethyl group at position 4. This specific
arrangement of functional groups dictates its chemical behavior and applications.
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The electron-withdrawing nature of the nitro group deactivates the aromatic ring towards

electrophilic substitution while making the benzylic carbon more susceptible to nucleophilic

attack. Conversely, the methyl group is weakly activating. This electronic interplay is

fundamental to its reactivity.

Table 1: Physicochemical and Identification Data

Property Value Source
4-(Chloromethyl)-1-methyl-

IUPAC Name ) N/A
2-nitrobenzene
3-nitro-4-methylbenzyl

Synonyms chloride, 4-(Chloromethyl)-2-
nitrotoluene

CAS Number 84540-59-0

Molecular Formula CH3CeH3(NO2)CH2CI [1]

Molecular Weight 185.61 g/mol [1]

Appearance Crystalline

Melting Point 48-50 °C

Boiling Point 87-88 °C at 0.05 mmHg [2]

Flash Point 113 °C (235.4 °F) - closed cup

SMILES Cclccc(CCl)ecl=0
1S/C8H8CINO2/c1-6-2-3-7(5-

InChl 9)4-8(6)10(11)12/h2-

4H,5H2,1H3

| INChl Key | DLTKEOYTIZIUKD-UHFFFAOYSA-N | |

Synthesis Protocol: Electrophilic Chloromethylation

The primary route for synthesizing 4-Methyl-3-nitrobenzyl chloride involves the

chloromethylation of 2-nitrotoluene. This reaction is a classic example of an electrophilic
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aromatic substitution.

Expertise & Causality: The choice of starting material, 2-nitrotoluene, is critical. The nitro and
methyl groups direct the incoming electrophile. While both are ortho-, para-directing, the steric
hindrance from the existing substituents and the electronic effects guide the chloromethyl group
to the position para to the methyl group and meta to the nitro group. Bis-chloromethyl ether
serves as the source of the chloromethyl electrophile, activated by a strong acid catalyst like
concentrated sulfuric acid. The acid protonates one of the ether oxygens, facilitating the
departure of a chloromethanol group, which then generates the chloromethyl cation (+CH2zCl).

Detailed Experimental Protocol

This protocol is adapted from established methodologies for chloromethylation reactions.[2]

Objective: To synthesize 3-nitro-4-methyl-benzyl chloride via chloromethylation of 2-
nitrotoluene.

Materials:

2-Nitrotoluene

» Bis-chloromethyl ether (Caution: Carcinogen)

 Sulfuric Acid (85-100%)

e Benzene (or other suitable organic solvent)

o Potassium Carbonate (anhydrous)

o Methanol

e Crushed Ice

Procedure:

¢ Reaction Setup: In a fume hood, charge a reaction vessel equipped with a stirrer and a
dropping funnel with 2 moles of 2-nitrotoluene and a sufficient amount of 85-100% sulfuric
acid.
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Reagent Addition: Cool the mixture and, with stirring, add approximately 1 mole of
substantially pure bis-chloromethyl ether dropwise, maintaining the temperature between 25-
75 °C.

Reaction: Continue stirring at this temperature until the reaction is complete (monitoring by
TLC is recommended).

Quenching: Carefully pour the reaction mixture onto a large volume of crushed ice. This will
cause the organic product to precipitate or separate.

Workup: Decant the aqueous layer. Wash the solid or organic layer with water.

Extraction & Drying: Dissolve the organic material in benzene, filter if necessary, and dry the
organic solution over anhydrous potassium carbonate.

Purification: Remove the benzene by distillation. The crude product is then purified by
vacuum distillation. The fraction boiling at 87-88 °C / 0.05 mm Hg is collected.[2]

Crystallization: The purified product can be further crystallized from methanol to yield the
final product with a melting point of 44-45 °C.[2]
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General Sn2 Reactivity
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Forms new
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Click to download full resolution via product page
Caption: General Sn2 reactivity pathway.

Analytical Characterization

Rigorous structural confirmation is essential for any synthetic intermediate. The following
techniques are standard for characterizing 4-Methyl-3-nitrobenzyl chloride.

» Nuclear Magnetic Resonance (NMR) Spectroscopy:
o 'H NMR: The proton NMR spectrum is expected to show four distinct signals:

» Asinglet around 2.4-2.6 ppm corresponding to the three protons of the methyl (-CHs)
group.

» Asinglet around 4.7-4.9 ppm for the two benzylic protons (-CH2ClI). This signal is shifted
downfield due to the electronegativity of the adjacent chlorine atom.

= A set of signals in the aromatic region (7.3-8.0 ppm). Due to the substitution pattern,
three distinct aromatic protons would exhibit splitting patterns (e.g., doublets and a
doublet of doublets) based on their coupling constants.

o 13C NMR: The carbon spectrum will show distinct peaks for the methyl carbon, the benzylic
carbon, and the six aromatic carbons (some may overlap). The benzylic carbon signal
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would appear around 45 ppm, while the aromatic carbons would be in the 120-150 ppm
range.

e Infrared (IR) Spectroscopy:

o Strong absorption bands at approximately 1530 cm~* and 1350 cm~* are characteristic of
the asymmetric and symmetric stretching of the nitro (NOz) group.

o C-H stretching vibrations for the aromatic ring and alkyl groups will appear around 3100-
3000 cm~1 and 3000-2850 cm™1, respectively.

o A C-Cl stretch may be observed in the fingerprint region, typically around 800-600 cm~1.
e Mass Spectrometry (MS):

o The molecular ion peak (M+*) would be observed at m/z 185. The isotopic pattern for the
M+2 peak, approximately one-third the intensity of the M* peak, would be a definitive
indicator of the presence of one chlorine atom.

o A prominent fragment would likely be the loss of the chlorine atom, resulting in the benzyl
cation at m/z 150.

Safety and Handling

Trustworthiness: A self-validating protocol demands an uncompromising approach to safety. 4-
Methyl-3-nitrobenzyl chloride is a hazardous substance and must be handled with
appropriate precautions.

Table 2: GHS Hazard Information
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Category Code Description
] Corrosion, Exclamation
Pictograms
Mark (GHS05, GHS07)
Signal Word Danger
Causes severe skin burns and
Hazard Statements H314

eye damage.

May cause respirator
H335 , .y' P Y
irritation.

| Precautionary Statements | P260, P280, P303+P361+P353, P305+P351+P338, P310 | Do
not breathe dust. Wear protective gloves/clothing/eye protection/face protection. IF ON SKIN
(or hair): Take off immediately all contaminated clothing. Rinse skin with water/shower. IF IN
EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and
easy to do. Continue rinsing. Immediately call a POISON CENTER or doctor/physician. |

Handling Protocol:

» Engineering Controls: Always handle this compound inside a certified chemical fume hood to
avoid inhalation of dust or vapors.

e Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., nitrile), a lab
coat, and chemical safety goggles along with a face shield. * Respiratory Protection: For
situations where dust may be generated, a P3 (EN 143) respirator cartridge is
recommended. * Storage: Store in a tightly closed container in a cool, dry, and well-ventilated
area designated for corrosive materials. * Disposal: Dispose of waste in accordance with
local, state, and federal regulations for hazardous chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. scbt.com [scbt.com]

e 2.US2758137A - Preparation of meta-nitro-benzyl chlorides - Google Patents
[patents.google.com]
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and analysis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1268830/docs#4-methyl-3-nitrobenzyl-chloride-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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